Cas no 62069-48-1 (2-Pyrrolidinone, 4-(4-methylphenyl)-, hydrochloride)

• Product Name: 2-Pyrrolidinone, 4-(4-methylphenyl)-, hydrochloride
• CAS No: 62069-48-1
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 459137
• PubChem ID: 71390262
• Update Time: 2025-04-19

2-Pyrrolidinone, 4-(4-methylphenyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(4-methylphenyl)-, hydrochloride
• 4-(4-methylphenyl)pyrrolidin-2-one,hydrochloride
• DTXSID80812183
• 62069-48-1
• 4-(4-Methylphenyl)pyrrolidin-2-one--hydrogen chloride (1/1)

• Inchi： 1S/C11H13NO.ClH/c1-8-2-4-9(5-3-8)10-6-11(13)12-7-10;/h2-5,10H,6-7H2,1H3,(H,12,13);1H
• InChI Key： KGQOSZLRGJMRIM-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC(C2C=CC(C)=CC=2)CN1

Computed Properties

• Exact Mass: 211.07652
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1